3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile

• IUPAC Name: 3-(4-pyrimidin-2-ylpiperazin-1-yl)pyridine-4-carbonitrile
• InChI: InChI=1S/C14H14N6/c15-10-12-2-5-16-11-13(12)19-6-8-20(9-7-19)14-17-3-1-4-18-14/h1-5,11H,6-9H2
• InChI Key: LRWVJQABZPJNOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=CN=C2)C#N)C3=NC=CC=N3
• Molecular Formula: C14H14N6
• Molecular Weight: 266.30 g/mol

Description

The compound “3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a piperazine ring, which is a six-membered ring with two nitrogen atoms. The pyrimidine ring is attached at the 4-position of the piperazine ring. Additionally, the molecule has a pyridine ring, which is a six-membered ring with one nitrogen atom, and a carbonitrile group (-C≡N), which is a carbon-nitrogen triple bond.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials available and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the rings would likely result in a planar structure due to sp2 hybridization.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. The pyrimidine and pyridine rings might undergo electrophilic substitution reactions, while the carbonitrile group might undergo nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the nitrogen atoms might make the compound polar and capable of forming hydrogen bonds, which could affect its solubility in different solvents.

Scientific Research Applications

3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile has been studied for its potential applications in a variety of scientific fields. It has been found to have antibacterial and antifungal activity, and has also been investigated for its potential to inhibit the growth of certain cancer cell lines. In addition, this compound has been studied for its potential to act as a therapeutic agent for the treatment of several diseases, including diabetes, obesity, and neurological disorders.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imatinib, are known to inhibit the activity of tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation and survival.

Mode of Action

Similar compounds like imatinib bind to an inactive abelson tyrosine kinase domain through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . This binding inhibits the activity of the tyrosine kinases, thereby disrupting the growth factor signals.

Biochemical Pathways

By analogy with similar compounds, it can be inferred that the compound might affect the pathways related to cell proliferation and survival, given its potential inhibitory effect on tyrosine kinases .

Result of Action

If the compound acts similarly to imatinib, it could potentially lead to the inhibition of cell proliferation and induction of apoptosis .

Advantages and Limitations for Lab Experiments

3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is not expensive. In addition, it has been found to possess a wide range of biological activities, making it a promising candidate for a variety of applications. However, there are also some limitations, such as the fact that its mechanism of action is not yet fully understood and its effects on certain cell types have not been extensively studied.

Future Directions

The potential applications of 3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile are still being explored, and there are several future directions that can be taken. Further research is needed to fully understand its mechanism of action and to determine its effects on different cell types. In addition, further studies should be conducted to explore its potential therapeutic applications. Finally, this compound could be used as a starting point for the development of new drugs that target specific diseases or conditions.

Synthesis Methods

3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile can be synthesized in several ways. The most common method is the condensation reaction of 4-chloropyrimidin-2-amine and piperazine-1-carbonitrile. This reaction involves the formation of an amide bond between the two molecules and yields this compound as the final product. Other methods of synthesis include the reaction of pyridine-4-carbonitrile with piperazine-1-carbonitrile and the reaction of 4-chloropyrimidin-2-amine with pyridine-4-carbonitrile.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, the carbonitrile group is often associated with toxicity, so appropriate precautions would need to be taken when handling this compound.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 3-[4-(pyrimidin-2-yl)piperazin-1-yl]pyridine-4-carbonitrile are largely determined by its interactions with various biomolecules. For instance, it has been found to interact with tyrosine kinases, a type of enzyme that plays a crucial role in many cellular processes . The nature of these interactions is primarily through hydrogen bonds and hydrophobic interactions .

Cellular Effects

This compound has been shown to have significant effects on various types of cells and cellular processes. For example, it has been found to inhibit the activity of tyrosine kinases, which can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Specifically, it binds to an inactive Abelson tyrosine kinase domain, inhibiting its activity .